Cas no 1074-84-6 (2,4(1H,3H)-Pyrimidinedione, 1-ethyl-6-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-ethyl-6-methyl-
• CAS No: 1074-84-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1183543
• PubChem ID: 11715208
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 1-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-ethyl-6-methyl-
• 1-ethyl-6-methyl-1H-pyrimidine-2,4-dione
• SCHEMBL4960409
• AKOS002675790
• 1074-84-6
• 1-ethyl-6-methylpyrimidine-2,4(1H,3H)-dione
• 1-ETHYL-6-METHYL-3H-PYRIMIDINE-2,4-DIONE

• Inchi： 1S/C7H10N2O2/c1-3-9-5(2)4-6(10)8-7(9)11/h4H,3H2,1-2H3,(H,8,10,11)
• InChI Key： HWJSQHFEPQJHMG-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(C)N1CC)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41